Cas no 17969-25-4 (2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid)

• Product Name: 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid
• CAS No: 17969-25-4
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD19442563
• CID: 232706
• PubChem ID: 4962559
• Update Time: 2025-06-12

2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid,2-(2-chlorophenyl)-
• [2-(2-chlorophenyl)-1,3-thiazol-4-yl]acetic acid
• [2-(2-Chlorophenyl)-1,3-thiazol-4-yl]acetic acid hydrochloride
• 2-(2-CHLOROPHENYL)-1,3-THIAZOL-4-YL]ACETIC ACID
• 2-(2-Chlorphenyl)thiazol-4-ylessigsaeure
• AC1NLQT8
• BB_SC-5754
• CTK8F2358
• STK716510
• 2-[2-(2-chlorophenyl)thiazol-4-yl]acetic acid
• 2-[2-(2-chlorophenyl)-4-thiazolyl]acetic acid
• 2-[2-(2-chlorophenyl)-1,3-thiazol-4-yl]acetic acid
• 2-[2-(2-chlorophenyl)-1,3-thiazol-4-yl]ethanoic acid
• DTXSID70407123
• EN300-13643
• Z90667807
• 17969-25-4
• MFCD06857878
• AKOS002669774
• J-502719
• CS-0448695
• 2-(2-(2-Chlorophenyl)thiazol-4-yl)aceticacid
• VS-09986
• A881229
• FT-0684181
• 4-Thiazoleacetic acid, 2-(2-chlorophenyl)-
• 2-(2-(2-Chlorophenyl)thiazol-4-yl)acetic acid
• G28594
• BBL030704
• SCHEMBL26319542
• 4-thiazoleacetic acid, 2-(2-chlorophenyl)-, hydrochloride
• ALBB-014729
• 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid

• MDL： MFCD19442563
• Inchi： 1S/C11H8ClNO2S/c12-9-4-2-1-3-8(9)11-13-7(6-16-11)5-10(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： YHTKTBSWVKJNQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NC(=CS1)CC(=O)O

Computed Properties

• Exact Mass: 251.98871
• Monoisotopic Mass: 251.988602
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 2.7

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 453.7±55.0 °C at 760 mmHg
• Flash Point: 228.2±31.5 °C
• PSA: 53.02
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid

Comprehensive Overview of 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 17969-25-4)

2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 17969-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its thiazole ring and chlorophenyl moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable candidate for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential applications due to its molecular versatility and bioactivity.

The growing interest in 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid aligns with the broader trend of optimizing heterocyclic compounds for therapeutic use. In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies and personalized medicine. This compound’s thiazole core is particularly noteworthy, as thiazole derivatives are known for their pharmacological properties, including antiviral, antifungal, and anticancer activities. Such attributes make CAS No. 17969-25-4 a focal point in modern medicinal chemistry.

From an industrial perspective, 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid is also being investigated for its role in crop protection. With the global push toward sustainable agriculture, agrochemical companies are seeking eco-friendly alternatives to traditional pesticides. The compound’s chlorophenyl group and thiazole structure offer promising herbicidal and fungicidal properties, making it a potential candidate for next-generation green chemistry solutions. This dual applicability in pharmaceuticals and agriculture underscores its commercial and scientific relevance.

Another area of exploration for 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid is its use in material science. Researchers are examining its potential as a building block for advanced polymers and coatings, leveraging its aromatic stability and functional groups. This aligns with the increasing demand for high-performance materials in electronics, automotive, and aerospace industries. The compound’s ability to enhance material durability and resistance to environmental stressors positions it as a valuable asset in innovation-driven sectors.

In conclusion, 2-2-(2-Chlorophenyl)-1,3-thiazol-4-ylacetic Acid (CAS No. 17969-25-4) represents a multifaceted compound with broad applications across pharmaceuticals, agriculture, and material science. Its structural uniqueness and functional adaptability make it a subject of ongoing research and development. As industries continue to prioritize sustainability and efficiency, this compound is poised to play a pivotal role in shaping future technological and scientific advancements.